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Abstract
This document provides detailed application notes and experimental protocols for the synthesis

of Rochelle salt (potassium sodium tartrate tetrahydrate, KNaC₄H₄O₆·4H₂O) from cream of

tartar (potassium bitartrate) and sodium carbonate. Rochelle salt is a versatile compound with

significant applications in pharmaceuticals, analytical chemistry, and biotechnology. These

notes cover its utility as a biochemical reagent, a pharmaceutical excipient, and a key

component in protein crystallography. The provided protocols offer step-by-step guidance for

the synthesis, purification, and analysis of Rochelle salt, ensuring a high-purity final product

suitable for research and development applications.

Application Notes
Rochelle salt is a double salt of tartaric acid that sees wide use across various scientific

disciplines.[1] Its utility stems from its unique chemical and physical properties, including its

piezoelectric effect, its role as a sequestering agent, and its use as a mild laxative.[2][3]

Analytical Chemistry: Fehling's Reagent
Rochelle salt is a critical component of Fehling's solution, a well-established reagent for the

detection of reducing sugars and aldehydes.[4][5][6] Fehling's solution is prepared as two

separate solutions, Fehling's A (aqueous copper(II) sulfate) and Fehling's B (an alkaline
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solution of Rochelle salt and sodium hydroxide).[7] The tartrate ions from Rochelle salt in
Fehling's solution B act as a chelating agent, forming a soluble complex with cupric ions (Cu²⁺)

and preventing their precipitation as copper(II) hydroxide in the alkaline environment.[8][9] This

allows the cupric ions to remain in solution and act as an oxidizing agent. In the presence of a

reducing sugar, the Cu²⁺ ions are reduced to cuprous ions (Cu⁺), which precipitate as a

characteristic red-brown copper(I) oxide (Cu₂O).[4][6] This color change provides a clear

qualitative indication of the presence of reducing sugars. The reaction is widely used in

biochemical assays and quality control processes in the food and pharmaceutical industries.

Pharmaceutical Applications
In the pharmaceutical industry, Rochelle salt finds application both as an active

pharmaceutical ingredient (API) and as an excipient.[3][10]

Laxative: Medicinally, it has been used as a saline laxative.[3]

Excipient: As a pharmaceutical excipient, it can function as a buffering agent, sequestrant,

and emulsifier in various formulations.[3] Its ability to chelate metal ions can also enhance

the stability of drug products by preventing metal-catalyzed degradation. The United States

Pharmacopeia (USP) grade of Rochelle salt is available for such applications, ensuring high

purity and suitability for use in drug products.[3]

Organic Synthesis: In organic synthesis, particularly in workups involving aluminum-based

hydride reagents, a saturated aqueous solution of Rochelle salt is employed to break up

emulsions and chelate aluminum salts, facilitating product isolation.[11]

Biotechnology and Protein Crystallography
Rochelle salt is a common precipitant used in protein crystallization screening.[12] The

process of obtaining high-quality protein crystals is often a bottleneck in determining the three-

dimensional structure of proteins by X-ray crystallography. The crystallization of a protein is a

complex process influenced by numerous factors, including pH, temperature, protein

concentration, and the presence of precipitants.[13]

Rochelle salt is included in many commercially available and laboratory-prepared

crystallization screening kits.[14] It functions by decreasing the solubility of the protein in a

controlled manner, leading to the formation of a supersaturated solution from which crystals
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can nucleate and grow. The concentration of Rochelle salt is a critical parameter that is

systematically varied in screening experiments to identify optimal conditions for crystallization.

[15][16] Its high solubility in water allows for the preparation of high-concentration stock

solutions for this purpose.

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis, purification, and

analysis of Rochelle salt, as well as its application in Fehling's test.

Protocol 1: Synthesis of Rochelle Salt
This protocol details the synthesis of Rochelle salt from potassium bitartrate (cream of tartar)

and sodium carbonate.

Materials and Equipment:

Potassium bitartrate (KHC₄H₄O₆)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled or deionized water

Beakers (500 mL and 1 L)

Heating mantle or hot plate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and filter paper

Crystallization dish

Spatula

pH indicator strips or a pH meter

Procedure:
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Dissolution of Potassium Bitartrate: In a 1 L beaker, add 200 g of potassium bitartrate to 250

mL of distilled water.[2][17]

Heating: Gently heat the suspension to near boiling (approximately 80-90 °C) with

continuous stirring to dissolve the potassium bitartrate.[18]

Neutralization: Slowly and carefully add anhydrous sodium carbonate in small portions to the

hot solution. Effervescence (release of CO₂) will occur. Continue adding sodium carbonate

until the bubbling ceases, indicating that the potassium bitartrate has been completely

neutralized.[17][18] The solution should become clear.

pH Adjustment: Check the pH of the solution. For commercial preparations, a pH of around 8

is targeted.[18] If necessary, adjust the pH with small additions of sodium carbonate (to

increase pH) or a dilute solution of tartaric acid (to decrease pH).

Hot Filtration: While the solution is still hot, filter it through a pre-heated Buchner funnel to

remove any insoluble impurities.[17]

Concentration and Crystallization: Transfer the hot filtrate to a clean crystallization dish. The

solution can be concentrated by gentle heating to a volume of about 400 mL to encourage

crystallization upon cooling.[17] Allow the solution to cool slowly to room temperature, and

then place it in a refrigerator or a cool place to facilitate the formation of Rochelle salt
crystals.[1]

Crystal Harvesting and Drying: After several hours or overnight, collect the crystals by

decantation or filtration.[17] Wash the crystals with a small amount of cold distilled water to

remove any remaining mother liquor. Dry the crystals on a filter paper at room temperature.

Reaction Stoichiometry: 2 KHC₄H₄O₆ (s) + Na₂CO₃ (s) → 2 KNaC₄H₄O₆ (aq) + H₂O (l) + CO₂

(g)

Quantitative Data Summary:
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Reactant/Prod
uct

Molar Mass (
g/mol )

Starting
Amount

Theoretical
Molar Ratio

Expected Yield
(Theoretical)

Potassium

Bitartrate
188.18 200 g 2 -

Sodium

Carbonate
105.99 ~56.3 g 1 -

Rochelle Salt

(tetrahydrate)
282.22 - 2 ~299.9 g

Note: The actual yield will be lower than the theoretical yield due to losses during transfers and

incomplete crystallization. An expected yield of around 210 g has been reported for similar

starting quantities.[18]

Protocol 2: Purity Analysis of Rochelle Salt by Titration
This protocol describes a titration method for determining the purity of the synthesized

Rochelle salt. The method involves the carbonization of the salt to form potassium and sodium

carbonates, which are then titrated with a standardized acid.[17]

Materials and Equipment:

Synthesized Rochelle salt

0.5 N Sulfuric acid (H₂SO₄), standardized

0.5 N Sodium hydroxide (NaOH), standardized

Methyl red-methylene blue indicator solution

Porcelain crucible

Bunsen burner or muffle furnace

500 mL beaker

Hot plate
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Filtration setup

Burette (50 mL)

Pipettes

Procedure:

Sample Preparation: Accurately weigh approximately 2 g of the synthesized Rochelle salt
into a tared porcelain crucible.[19]

Carbonization: Gently heat the crucible and its contents, gradually increasing the

temperature until the salt is fully carbonized (a black residue remains).[19]

Extraction of Carbonate: Allow the crucible to cool. Place the crucible in a 500 mL beaker

and add 50 mL of distilled water and a precisely measured volume of 0.5 N sulfuric acid

(e.g., 50 mL).[19]

Boiling and Filtration: Cover the beaker and boil the solution for 30 minutes to ensure all the

carbonate has reacted and to expel any dissolved CO₂.[19] Filter the hot solution and wash

the crucible and filter paper with hot distilled water until the washings are neutral to litmus

paper.[19]

Titration: Cool the combined filtrate and washings. Add a few drops of methyl red-methylene

blue indicator. Titrate the excess sulfuric acid with standardized 0.5 N sodium hydroxide until

the endpoint is reached (color change from violet-blue to green).[19]

Blank Determination: Perform a blank titration using the same volume of 0.5 N sulfuric acid

but without the carbonized salt.

Calculation: The purity of the Rochelle salt can be calculated based on the amount of

sulfuric acid consumed by the carbonate residue. Each mL of 0.5 N sulfuric acid is equivalent

to 52.54 mg of C₄H₄KNaO₆.[19]

Protocol 3: Preparation and Use of Fehling's Solution
This protocol details the preparation of Fehling's solution and its use in the qualitative analysis

of reducing sugars.
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Materials and Equipment:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Rochelle salt (KNaC₄H₄O₆·4H₂O)

Sodium hydroxide (NaOH)

Distilled water

Volumetric flasks

Test tubes and test tube rack

Water bath

Sample containing a suspected reducing sugar (e.g., glucose solution)

Negative control (e.g., sucrose solution)

Procedure for Preparation of Fehling's Solution:

Fehling's Solution A: Dissolve 34.66 g of copper(II) sulfate pentahydrate in distilled water and

make up the volume to 500 mL in a volumetric flask.

Fehling's Solution B: Dissolve 173 g of Rochelle salt and 50 g of sodium hydroxide in

distilled water and make up the volume to 500 mL in a volumetric flask.[7]

Store the two solutions separately in rubber-stoppered bottles.

Procedure for Fehling's Test:

In a test tube, add 1 mL of the sample solution to be tested.

In separate test tubes, add 1 mL of a known reducing sugar solution (positive control) and 1

mL of a known non-reducing sugar solution (negative control).

To each test tube, add 1 mL of Fehling's solution A and 1 mL of Fehling's solution B and mix

well. The resulting solution should be a deep blue color.[4]
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Place the test tubes in a boiling water bath for a few minutes.[4]

Observe any color change. The formation of a reddish-brown precipitate of copper(I) oxide

indicates a positive result for the presence of a reducing sugar.[5]
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Caption: Workflow for the synthesis of Rochelle salt.
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Caption: Workflow for Fehling's test for reducing sugars.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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